4-chloro-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-chloro-N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C17H16ClN5O2/c1-9-8-14(20-16(25)12-4-6-13(18)7-5-12)23(22-9)17-19-11(3)10(2)15(24)21-17/h4-8H,1-3H3,(H,20,25)(H,19,21,24)
• InChI Key: XXROLQYOERMVPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)Cl)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C17H16ClN5O2
• Molecular Weight: 357.8 g/mol
• CAS No.: 1004680-22-1

Description

4-chloro-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C17H16ClN5O2 and its molecular weight is 357.8. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

• Intermolecular Interactions Analysis : Antipyrine derivatives like 2-chloro-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide have been synthesized, with their crystal structures analyzed using X-ray characterization, Hirshfeld surface analysis, and DFT calculations (Saeed et al., 2020).

• Heterocyclic Synthesis with Microwave Irradiation : The synthesis of pyrimidine-linked pyrazole heterocyclics, involving cyclocondensation under microwave irradiation, demonstrates a method for creating derivatives of the compound (Deohate & Palaspagar, 2020).

• Bioactivity of Benzamide Derivatives : Studies on N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, which share a core structure with the query compound, show potential in binding nucleotide protein targets and inhibiting alkaline phosphatases and ecto-5'-nucleotidases (Saeed et al., 2015).

Biological Applications

• Insecticidal and Antibacterial Potential : Research on similar compounds indicates their efficacy in insecticidal and antibacterial applications, suggesting potential research avenues for 4-chloro-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide in these areas (Patel & Dhameliya, 2010).

• Antimycobacterial Screening : The compound and its derivatives show promise as antimycobacterial agents, with specific derivatives demonstrating significant activity against Mycobacterium tuberculosis (Nayak et al., 2016).

• Anti-Breast Cancer Activity : Some derivatives have been evaluated for their anti-breast cancer activity, indicating potential applications in cancer research (Ghorab et al., 2014).